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Compound of Interest

Compound Name: Tetrodotoxin

Cat. No.: B1210768

Introduction

Tetrodotoxin (TTX) is a potent neurotoxin found in various marine and terrestrial organisms,
most notably pufferfish.[1][2] Its high toxicity, acting through the blockage of voltage-gated
sodium channels, poses a significant risk to human health, making its accurate quantification in
biological matrices crucial for food safety, clinical toxicology, and forensic investigations.[2][3][4]
[5] This application note provides detailed protocols for the extraction and quantification of TTX
in complex biological matrices such as plasma, urine, and tissue, utilizing Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective

analytical technique.[6]

Signaling Pathway: Mechanism of Action of
Tetrodotoxin

Tetrodotoxin exerts its toxic effect by binding to site 1 of the fast voltage-gated sodium
channels (VGSCs) on the extracellular surface of nerve and muscle cells.[2][3] This binding
physically obstructs the channel pore, preventing the influx of sodium ions that is essential for
the generation and propagation of action potentials.[1][3][7] The disruption of nerve impulses
leads to paralysis and, in severe cases, respiratory failure and death.[2][4] There are both TTX-
sensitive (TTX-s) and TTX-resistant (TTX-r) sodium channel isoforms, with TTX-s channels

being inhibited at nanomolar concentrations.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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